Cas no 2121512-18-1 (3-Chloro-2-ethoxy-5-fluorophenylboronicacid)

• Product Name: 3-Chloro-2-ethoxy-5-fluorophenylboronicacid
• CAS No: 2121512-18-1
• MF: C₈H₉BClFO₃
• MW: 218.417665243149
• MDL: MFCD30834076
• CID: 5079201
• PubChem ID: 134715480
• Update Time: 2026-03-01

3-Chloro-2-ethoxy-5-fluorophenylboronicacid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-5-fluorophenylboronicacid
• Boronic acid, B-(3-chloro-2-ethoxy-5-fluorophenyl)-
• 3-Chloro-2-ethoxy-5-fluorophenylboronic acid
• E94697
• (3-chloro-2-ethoxy-5-fluorophenyl)boronic acid
• MFCD30834076
• 2121512-18-1
• CS-0189245
• DTXSID101221753

• MDL： MFCD30834076
• Inchi： 1S/C8H9BClFO3/c1-2-14-8-6(9(12)13)3-5(11)4-7(8)10/h3-4,12-13H,2H2,1H3
• InChI Key： FPBJWNSRNFNCOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(B(O)O)=C1OCC)F

Computed Properties

• Exact Mass: 218.0317302g/mol
• Monoisotopic Mass: 218.0317302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3-Chloro-2-ethoxy-5-fluorophenylboronicacid

3-Chloro-2-Ethoxy-5-Fluorophenylboronic Acid: A Comprehensive Overview

3-Chloro-2-Ethoxy-5-Fluorophenylboronic Acid, identified by the CAS registry number 2121512-18-1, is a highly specialized organic compound with significant applications in the field of chemical synthesis. This compound is a derivative of phenylboronic acid, featuring a unique combination of substituents that confer it with distinctive chemical properties. The presence of chlorine, ethoxy, and fluorine groups on the aromatic ring makes it a versatile building block in organic chemistry, particularly in cross-coupling reactions.

The structure of 3-Chloro-2-Ethoxy-5-Fluorophenylboronic Acid is characterized by a benzene ring with three substituents: a chlorine atom at position 3, an ethoxy group at position 2, and a fluorine atom at position 5. The boronic acid group (-B(OH)₂) is attached to the benzene ring, enabling it to participate in Suzuki-Miyaura coupling reactions. These reactions are pivotal in the synthesis of biaryls and other complex organic molecules, making this compound an invaluable tool in modern organic synthesis.

Recent advancements in organoboron chemistry have further highlighted the importance of 3-Chloro-2-Ethoxy-5-Fluorophenylboronic Acid in various research domains. For instance, studies have demonstrated its utility in the construction of heterocyclic compounds, which are critical components in pharmaceuticals and agrochemicals. The ability of this compound to undergo regioselective couplings has been extensively explored, leading to the development of novel synthetic routes for bioactive molecules.

In terms of synthesis, 3-Chloro-2-Ethoxy-5-Fluorophenylboronic Acid can be prepared through several methods, including the hydroboration of aryl halides or through direct arylation techniques. These methods leverage the unique reactivity of boronic acids in cross-coupling reactions, ensuring high yields and selectivity. The availability of this compound as a commercial product has further facilitated its widespread use in academic and industrial settings.

The applications of 3-Chloro-2-Ethoxy-5-fluorophenylboronic acid extend beyond traditional organic synthesis. It has been employed in the development of advanced materials, such as organic light-emitting diodes (OLEDs), where its electronic properties play a crucial role. Additionally, its role as an intermediate in drug discovery has been underscored by recent studies focusing on its potential as an anti-inflammatory and anticancer agent.

In conclusion, 3-Chloro-2-Ethoxy-5-fluorophenylboronic acid, with its CAS number 2121512-18-1, stands as a testament to the ingenuity and progress in modern chemical synthesis. Its unique structure and reactivity make it an indispensable compound in various research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its significance in the field of organic chemistry is set to grow even further.